Cas no 17132-01-3 (3,5-Cyclocholestane, (3a,5S)- (9CI))

• Product Name: 3,5-Cyclocholestane, (3a,5S)- (9CI)
• CAS No: 17132-01-3
• MF: C₂₇H₄₆
• MW: 370.654148578644
• CID: 122118
• PubChem ID: 281917
• Update Time: 2025-04-18

3,5-Cyclocholestane, (3a,5S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3,5-Cyclocholestane, (3a,5S)- (9CI)
• 3, 5-CYCLOCHOLESTANE
• 3, 5-Cyclocholestane100µg
• C27H48O3
• Cholestane-3,5,6-triol
• i-chlolestane
• 3,5-CYCLOCHOLESTANE
• NSC-134928
• 2,15-dimethyl-14-(6-methylheptan-2-yl)pentacyclo[8.7.0.02,7.05,7.011,15]heptadecane
• 17132-01-3
• DTXSID50937973
• NSC134928

• Inchi： 1S/C27H46/c1-18(2)7-6-8-19(3)22-9-10-23-21-12-16-27-17-20(27)11-15-26(27,5)24(21)13-14-25(22,23)4/h18-24H,6-17H2,1-5H3
• InChI Key： MYUSPBGUUVXDMH-UHFFFAOYSA-N
• SMILES： C123CCC4C5CCC(C(C)CCCC(C)C)C5(C)CCC4C1(C)CCC2C3

Computed Properties

• Exact Mass: 370.36000
• Monoisotopic Mass: 370.36
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.96
• Boiling Point: 441.2°Cat760mmHg
• Flash Point: 208.6°C
• Refractive Index: 1.522
• PSA: 0.00000
• LogP: 8.10770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids